Cas no 1522241-50-4 (tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate
• CAS No: 1522241-50-4
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 4603879
• PubChem ID: 96482004
• Update Time: 2025-05-24

tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-3-chloro-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(2R)-4-chloro-3-oxobutan-2-yl]carbamate
• tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate

• Inchi： 1S/C9H16ClNO3/c1-6(7(12)5-10)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H,11,13)/t6-/m1/s1
• InChI Key： SUMIWORFUZTLFW-ZCFIWIBFSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C)C(=O)CCl

Additional information on tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate

tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate (CAS No. 1522241-50-4)

The compound tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate, identified by the CAS registry number CAS No. 1522241-50-4, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound is notable for its stereochemistry, particularly the (R)-configuration at the second carbon of the butanoyl group, which plays a crucial role in its biological activity and selectivity.

The molecular structure of tert-butyl N-(2R)-4-chloro-3-oxobutan-2-ylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a 4-chloro-substituted butanoyl chain. The presence of the chloro group introduces electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of carbamate derivatives, making this compound a valuable tool in drug design.

In terms of synthesis, CAS No. 1522241-50-4 can be prepared through a variety of methods, including nucleophilic substitution reactions and enzymatic catalysis. One notable approach involves the use of chiral catalysts to achieve high enantiomeric excess, ensuring the desired (R)-configuration at the stereogenic center. This method has been optimized in recent research to improve yield and purity, making it more accessible for large-scale production.

The application of tert-butyl N-(2R)-4-chloro-3 oxobutan 2 ylcarbamate extends beyond pharmaceuticals into areas such as agrochemicals and materials science. Its ability to act as an intermediate in the synthesis of bioactive molecules has been widely explored. For instance, it has been used as a key building block in the development of peptide-based drugs, where its carbamate functionality facilitates the formation of amide bonds essential for peptide backbone construction.

Recent advancements in computational chemistry have also shed light on the electronic properties and interaction patterns of CAS No. 1522241 50 4. Molecular docking studies have revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in therapeutic interventions for metabolic disorders.

In terms of safety and handling, while tert-butyl N-(R)-configured carbamate is not classified as a hazardous chemical under standard conditions, proper precautions should be taken during synthesis and storage to ensure stability and prevent degradation. Its chemical stability has been tested under various conditions, with results indicating moderate susceptibility to hydrolysis under alkaline conditions.

The future outlook for this compound is promising, with ongoing research focusing on its potential as a chiral auxiliary in asymmetric synthesis and its role in developing novel therapeutic agents. As advancements in synthetic methodology continue to evolve, the versatility and utility of CAS No. 1522241 50 4 are expected to expand further across multiple disciplines.